Cas no 1213472-14-0 ((1S)-1-(2-chloropyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine
• CAS No: 1213472-14-0
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD09256771
• CID: 5593289
• PubChem ID: 96928284
• Update Time: 2025-06-15

(1S)-1-(2-chloropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-chloro-α-methyl-, (αS)-
• (S)-1-(2-chloropyridin-3-yl)ethan-1-amine
• (1s)-1-(2-chloropyridin-3-yl)ethan-1-amine
• 1213472-14-0
• EN300-1983814
• (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine

• MDL： MFCD09256771
• Inchi： 1S/C7H9ClN2/c1-5(9)6-3-2-4-10-7(6)8/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： KRRJPKWZJVRTPE-YFKPBYRVSA-N
• SMILES： [C@H](C1C=CC=NC=1Cl)(N)C

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 255.9±25.0 °C(Predicted)
• pka: 7.77±0.29(Predicted)

Additional information on (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine (CAS No. 1213472-14-0)

(1S)-1-(2-chloropyridin-3-yl)ethan-1-amine is a chiral amine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 1213472-14-0, belongs to the pyridine family, a class of heterocyclic compounds widely studied for their bioactive properties. The (1S) configuration indicates its stereospecificity, which is crucial for its interaction with biological targets. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents.

The structural uniqueness of (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine lies in its chloropyridine moiety, which enhances its reactivity and binding affinity. This feature makes it a valuable intermediate in synthesizing small-molecule inhibitors and ligands for asymmetric catalysis. In recent years, the demand for chiral amines has surged, driven by the need for enantioselective compounds in precision medicine and sustainable agriculture. The compound’s CAS No. 1213472-14-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine can be prepared via asymmetric hydrogenation or enzymatic resolution, methods aligned with green chemistry principles. Its chloro-substituted pyridine core also allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly appealing in high-throughput screening campaigns, where modular compounds are essential for identifying lead candidates.

The compound’s potential extends to neuropharmacology, as pyridine derivatives are known to modulate central nervous system (CNS) targets. For instance, analogs of (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine have been explored for their affinity toward G-protein-coupled receptors (GPCRs), a hotspot in neurodegenerative disease research. Such applications align with trending topics like personalized therapy and brain health, which dominate scientific and public discourse.

In agrochemicals, the chloropyridine scaffold of CAS No. 1213472-14-0 is leveraged to develop next-generation pesticides with improved selectivity and environmental profiles. As sustainability becomes a global priority, researchers are optimizing such compounds for low-residue formulations, addressing concerns about soil health and food safety. These trends are reflected in search engine queries, where terms like “eco-friendly crop chemicals” and “chiral agro-intermediates” are gaining traction.

Analytical characterization of (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine typically involves HPLC, NMR, and mass spectrometry to confirm purity and stereochemistry. Quality control is critical, as even minor enantiomeric impurities can impact efficacy in biological assays. This underscores the importance of Good Manufacturing Practices (GMP) in producing such high-value intermediates.

In summary, (1S)-1-(2-chloropyridin-3-yl)ethan-1-amine (CAS No. 1213472-14-0) exemplifies the convergence of chiral synthesis, drug development, and sustainable agrochemistry. Its versatility and alignment with industry trends ensure its continued prominence in scientific literature and commercial applications. For researchers exploring structure-activity relationships (SAR) or novel bioactive scaffolds, this compound offers a compelling case study.